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Compound of Interest

Compound Name: 1-[4-(Benzyloxy)phenyl]ethanol

CAS No.: 36438-63-8

Cat. No.: B2602990

Get Quote

Part 1: Executive Summary & Chemical Profile[1]
Effective chemical hygiene requires more than following a checklist; it requires understanding

the physicochemical behavior of the analyte. 1-[4-(Benzyloxy)phenyl]ethanol is a secondary

alcohol featuring a bulky benzyloxy ether group.[1] While not classified as a "High Acute

Toxicity" agent (like cyanides or osmium tetroxide), its lipophilicity and potential for aquatic

toxicity mandate strict adherence to Non-Halogenated Organic Waste streams.[1]

Crucial Directive: Under no circumstances should this compound be disposed of via sanitary

sewer systems. Its low water solubility and aromatic structure make it persistent and potentially

hazardous to aquatic ecosystems.[1]

Chemical Identity & Properties Table[1]
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Property Specification Operational Implication

Chemical Name 1-[4-(Benzyloxy)phenyl]ethanol
Verify label against CAS to

ensure isomer correctness.

CAS Number
82560-12-1 (Racemic) /

119776-17-9 ((S)-Isomer)
Use for waste manifesting.[1]

Molecular Formula C₁₅H₁₆O₂
High Carbon content; suitable

for incineration.[1]

Physical State
Solid (crystalline) or Viscous

Liquid

Dictates spill cleanup method

(Sweep vs. Absorb).[1]

Solubility
Insoluble in water; Soluble in

EtOH, DCM

Must use organic solvent

waste streams.[1]

Hazards (GHS)
H302 (Harmful if swallowed),

H319 (Eye Irritant)

Standard PPE (Nitrile gloves,

Goggles) required.[1]

Part 2: Pre-Disposal Assessment Logic
Before initiating disposal, you must categorize the waste state.[1][2] This compound is often

generated in two forms: Pure Substance (expired/surplus solids) or Reaction Mixtures

(dissolved in solvents).[1]

The "Why" Behind the Protocol
Incineration: The benzyloxy ether linkage and the alcohol moiety are stable.[1] High-

temperature incineration is the only validated method to fully mineralize this compound into

CO₂ and H₂O.[1]

Segregation: Because the molecule contains only Carbon, Hydrogen, and Oxygen (CHO), it

is Non-Halogenated.[1] Mixing it with halogenated waste (e.g., Chloroform) unnecessarily

increases the cost of disposal for the facility.[1]

Decision Logic Diagram
The following diagram outlines the critical decision points for segregating this specific

compound.
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Waste Generation:
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Figure 1: Decision matrix for segregating 1-[4-(Benzyloxy)phenyl]ethanol waste streams

based on physical state and solvent composition.

Part 3: Step-by-Step Disposal Protocol
Scenario A: Disposal of Solid Waste (Pure Compound)
Use this for expired shelf stocks or solid reaction byproducts.[1]

PPE Verification: Don Nitrile gloves (0.11 mm minimum thickness), safety glasses with side

shields, and a standard lab coat.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

Do not use metal cans if the compound is potentially damp or acidic.[1]

Transfer:

Transfer the solid carefully to avoid dust generation.[1][3]

If dust is visible, perform the transfer inside a chemical fume hood.[1]

Labeling:

Affix a hazardous waste tag.[1]

Constituents: Write "1-[4-(Benzyloxy)phenyl]ethanol".[1]

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.[1]

Scenario B: Disposal of Liquid Waste (Solutions)
Use this for HPLC waste, mother liquors, or reaction mixtures.[1]

Solvent Identification: Determine the primary solvent.[1]

If dissolved in Ethanol/Methanol/Ethyl Acetate: Go to Step 2.
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If dissolved in Dichloromethane (DCM)/Chloroform: Go to Step 3.

Non-Halogenated Stream (Preferred):

Pour the solution into the Non-Halogenated Organic waste carboy (usually Red can).

Ensure the carboy is grounded if the solvent volume >4L to prevent static discharge.[1]

Halogenated Stream:

Pour into the Halogenated Organic waste carboy (usually Yellow can).[1]

Note: The halogenated status is dictated by the solvent, not the solute (1-[4-
(Benzyloxy)phenyl]ethanol itself is non-halogenated).[1]

Rinsing: Triple rinse the original glassware with a small amount of acetone.[1] Add the

rinsate to the same waste container.[1]

Part 4: Spill Management & Emergency Response[1]
In the event of a spill, immediate containment prevents environmental release.[1]

Spill Response Workflow
Spill Type Immediate Action Cleanup Material Decontamination

Solid (Powder)

Isolate area.[1]

Reduce airflow (close

hood sash).[1]

Do not sweep dry.

Dampen paper towels

with water/ethanol to

wipe up powder

without creating dust.

[1]

Clean surface with

soap and water.[1][2]

[4] Dispose of towels

as solid hazardous

waste.[1]

Liquid (Solution)
Extinguish ignition

sources.[1][4]

Use Vermiculite or

Polypropylene pads.

[1]

Wash area with

detergent.[1] Collect

all absorbent material

into a sealed bag.

Medical First Aid (Self-Validating Check):
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Eye Contact: Rinse for 15 minutes. If vision blurs, the lipophilic nature of the compound may

be affecting the corneal layer—seek ophthalmologist care immediately.[1]

Skin Contact: Wash with soap and water.[1][2][4] Do not use ethanol to wash skin, as it may

increase transdermal absorption of the benzyloxy compound.[1]

Part 5: Regulatory & Environmental Context[1][5]
Regulatory Compliance (USA/EU)[1][3]

EPA (RCRA): While not explicitly P-listed or U-listed, this compound falls under the

"Characteristic of Ignitability" (if in flammable solvent) or general "Toxic" criteria depending

on concentration.[1] It must be manifested as hazardous chemical waste.[1]

REACH (EU): Ensure downstream users are notified if you are shipping synthesized

quantities.[1]

Aquatic Toxicity: Benzyloxy derivatives are known to be toxic to aquatic organisms (LC50

values often <100 mg/L).[1] Zero discharge to drains is mandatory.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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